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Compound of Interest

Compound Name: N-Boc-4-piperidineethanol

Cat. No.: B155403 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

ensuring the safe handling and disposal of chemical reagents like N-Boc-4-piperidineethanol
is of paramount importance. Adherence to established disposal protocols is critical not only for

maintaining a safe laboratory environment but also for protecting the environment. This

document provides a comprehensive, step-by-step guide to the proper disposal procedures for

N-Boc-4-piperidineethanol, compiled from available safety data for the compound and similar

chemical structures.

Immediate Safety and Handling Precautions
Before beginning any work with N-Boc-4-piperidineethanol, it is crucial to be familiar with its

properties and hazards. Always consult the specific Safety Data Sheet (SDS) provided by the

supplier for the most accurate and detailed information.

Personal Protective Equipment (PPE): When handling N-Boc-4-piperidineethanol,
appropriate personal protective equipment is mandatory. This includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves.

Body Protection: A laboratory coat.
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Respiratory Protection: In case of insufficient ventilation or potential for aerosol formation,

use a NIOSH-approved respirator (e.g., N95 dust mask).[1]

Handling:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation of any vapors or dust.

Avoid contact with skin and eyes.[2]

Wash hands thoroughly after handling the chemical.[3][4]

Storage of N-Boc-4-piperidineethanol
Proper storage is essential to maintain the chemical's stability and prevent accidents.

Storage Condition: Store in a tightly closed container in a dry, cool, and well-ventilated place.

[2][4][5]

Storage Class: N-Boc-4-piperidineethanol is classified as a combustible liquid (Storage

Class 10).[1]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[2]

Quantitative Data for N-Boc-4-piperidineethanol
Property Value Source

CAS Number 89151-44-0 [1]

Molecular Formula C₁₂H₂₃NO₃ [1]

Molecular Weight 229.32 g/mol [1]

Density 1.043 g/mL at 25 °C [1]

Boiling Point 120-150 °C at 0.5 mmHg [1]

Refractive Index n20/D 1.4730 [1]
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Step-by-Step Disposal Procedures
The primary and recommended method for the disposal of N-Boc-4-piperidineethanol is
through a licensed professional waste disposal service.[6] Chemical waste generators are

responsible for the correct classification of waste and must adhere to all federal, state, and

local regulations.[2][6]

Under no circumstances should this chemical be poured down the drain.[2][5][6]

Procedure for Unused or Waste N-Boc-4-
piperidineethanol:

Containerization: Carefully place the waste material into a suitable, clearly labeled, and

tightly sealed container.[6]

Labeling: The container must be accurately labeled with the chemical name "N-Boc-4-
piperidineethanol" and appropriate hazard symbols.

Storage of Waste: Store the sealed waste container in a designated, secure, cool, dry, and

well-ventilated area, segregated from incompatible materials.[6]

Professional Disposal: Arrange for a licensed hazardous waste disposal company to collect

and dispose of the chemical waste in accordance with all applicable regulations.[3][4][5][7]

Spill Response and Cleanup:
In the event of a small spill, follow these steps:

Ensure Safety: Evacuate non-essential personnel and ensure the area is well-ventilated.

Wear appropriate PPE.

Containment: Prevent the spill from spreading.

Absorption: For small liquid spills, use an inert absorbent material such as sand, vermiculite,

or earth.[6] For solid spills, sweep up the material carefully to avoid creating dust.[2][3]

Collection: Place the absorbed or swept-up material into a suitable, sealed container for

disposal.[2][3][5][8]
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Decontamination: Clean the spill area thoroughly with an appropriate solvent and then with

soap and water.

Disposal of Cleanup Materials: All contaminated materials, including absorbent pads and

cleaning supplies, should be placed in a sealed container, labeled as hazardous waste, and

disposed of through a licensed professional waste disposal service.

Experimental Protocols
The safety data sheets reviewed do not provide specific experimental protocols for the

chemical neutralization or degradation of N-Boc-4-piperidineethanol for disposal purposes.

The standard and required procedure is to transfer the chemical waste to a licensed disposal

facility.[6]

Disposal Workflow
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Start: N-Boc-4-piperidineethanol Waste

Is it a spill?

Follow Spill Cleanup Protocol:
1. Wear appropriate PPE.

2. Contain and absorb the spill.
3. Collect in a sealed container.

Yes

Place in a labeled,
sealed, and appropriate

waste container.

No

Store waste container in a
designated, secure, and

well-ventilated area.

Arrange for disposal by a
licensed professional waste

disposal service.

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for N-Boc-4-piperidineethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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